Cas no 90775-12-5 (2-bromo-2-(3-methylphenyl)acetonitrile)

• Product Name: 2-bromo-2-(3-methylphenyl)acetonitrile
• CAS No: 90775-12-5
• MF: C₉H₈BrN
• MW: 210.070521354675
• CID: 5530641
• PubChem ID: 58786600
• Update Time: 2025-10-23

2-bromo-2-(3-methylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-bromo-2-(3-methylphenyl)acetonitrile
• SCHEMBL14593279
• AKOS023892975
• 2-Bromo-2-(m-tolyl)acetonitrile
• 90775-12-5

• Inchi： 1S/C9H8BrN/c1-7-3-2-4-8(5-7)9(10)6-11/h2-5,9H,1H3
• InChI Key： JXIYDOUEZJRNPI-UHFFFAOYSA-N
• SMILES： C(#N)C(Br)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 208.98401g/mol
• Monoisotopic Mass: 208.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-bromo-2-(3-methylphenyl)acetonitrile

Professional Introduction to 2-bromo-2-(3-methylphenyl)acetonitrile (CAS No. 90775-12-5)

2-bromo-2-(3-methylphenyl)acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 90775-12-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a brominated acetonitrile moiety attached to a 3-methylphenyl group, serves as a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The structural configuration of 2-bromo-2-(3-methylphenyl)acetonitrile makes it a valuable building block for constructing more complex scaffolds. The presence of both a bromine atom and an acetonitrile group provides multiple reactive sites for further functionalization, enabling chemists to explore diverse synthetic pathways. This flexibility has positioned the compound as a key reagent in the synthesis of pharmacologically relevant molecules, including potential drug candidates for various therapeutic applications.

In recent years, there has been growing interest in leveraging halogenated aromatic compounds like 2-bromo-2-(3-methylphenyl)acetonitrile for medicinal chemistry applications. The bromine substituent, in particular, is highly conducive to cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems prevalent in many drugs. Additionally, the acetonitrile group can be further modified through nucleophilic substitution or metal-catalyzed reactions, expanding its utility in generating structurally diverse derivatives.

One of the most compelling aspects of 2-bromo-2-(3-methylphenyl)acetonitrile is its role in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, researchers have utilized this compound to develop novel kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The 3-methylphenyl moiety imparts lipophilicity and tunable electronic properties, allowing for optimization of binding affinity and selectivity against biological targets. Recent studies have demonstrated its efficacy in generating lead compounds with promising preclinical activity.

The pharmaceutical industry has also explored derivatives of 2-bromo-2-(3-methylphenyl)acetonitrile for their potential antimicrobial and anti-inflammatory properties. By incorporating additional functional groups or altering the substitution pattern on the aromatic ring, chemists can fine-tune the pharmacokinetic and pharmacodynamic profiles of these derivatives. This adaptability underscores the compound's significance as a starting material for drug discovery initiatives.

From a synthetic chemistry perspective, 2-bromo-2-(3-methylphenyl)acetonitrile exemplifies the importance of heterocyclic intermediates in modern drug development. Its ability to undergo sequential transformations while maintaining structural integrity makes it an indispensable tool for medicinal chemists. Moreover, advances in catalytic methods have further enhanced its utility, enabling more efficient and sustainable synthetic routes.

Industrial applications of 90775-12-5 are equally noteworthy. Its incorporation into multi-step synthetic protocols has streamlined the production of complex molecules used in agrochemicals and specialty chemicals. The compound's stability under various reaction conditions ensures high yields and purity, making it a preferred choice for large-scale manufacturing processes.

The environmental impact of utilizing 2-bromo-2-(3-methylphenyl)acetonitrile has also been a focus of recent research. Efforts to develop greener synthetic methodologies have led to innovations in solvent systems and catalytic processes that minimize waste and energy consumption. Such advancements align with global efforts to promote sustainable chemistry practices while maintaining high standards of product quality.

In conclusion, 2-bromo-2-(3-methylphenyl)acetonitrile (CAS No. 90775-12-5) represents a cornerstone in modern chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it an indispensable intermediate for developing novel bioactive compounds. As scientific understanding progresses, this compound will continue to play a pivotal role in advancing therapeutic innovations across multiple disease areas.